Cas no 1019500-83-4 (2-{(butan-2-yl)aminomethyl}-4-chlorophenol)

• Product Name: 2-{(butan-2-yl)aminomethyl}-4-chlorophenol
• CAS No: 1019500-83-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5229879
• PubChem ID: 43190264
• Update Time: 2026-03-07

2-{(butan-2-yl)aminomethyl}-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[(1-methylpropyl)amino]methyl]-
• 2-((Sec-butylamino)methyl)-4-chlorophenol
• 2-{(butan-2-yl)aminomethyl}-4-chlorophenol

• Inchi： 1S/C11H16ClNO/c1-3-8(2)13-7-9-6-10(12)4-5-11(9)14/h4-6,8,13-14H,3,7H2,1-2H3
• InChI Key： AHMRVYXKGCLVNH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC(C)CC

Additional information on 2-{(butan-2-yl)aminomethyl}-4-chlorophenol

2-{(Butan-2-yl)aminomethyl}-4-chlorophenol (CAS No. 1019500-83-4): A Comprehensive Overview

2-{(Butan-2-yl)aminomethyl}-4-chlorophenol (CAS No. 1019500-83-4) is a specialized chemical compound with a unique molecular structure that combines a phenol ring with an aminomethyl substituent. This compound has garnered attention in various research and industrial applications due to its distinct chemical properties. The presence of the 4-chlorophenol moiety and the butan-2-yl group contributes to its reactivity and potential utility in synthetic chemistry.

The compound's molecular formula is C₁₁H₁₆ClNO, with a molecular weight of approximately 213.7 g/mol. Its structure features a chlorophenol core, which is known for its antimicrobial properties, and a butan-2-ylaminomethyl side chain that enhances its solubility in organic solvents. Researchers have explored its potential in pharmaceutical intermediates, agrochemicals, and material science, making it a subject of interest in modern chemical research.

One of the key applications of 2-{(butan-2-yl)aminomethyl}-4-chlorophenol is in the development of novel antimicrobial agents. The 4-chlorophenol group is known for its biocidal activity, and the addition of the aminomethyl side chain can modulate its efficacy and selectivity. This has led to investigations into its use in disinfectants, preservatives, and other hygiene-related products, particularly in light of the growing demand for effective antimicrobial solutions in healthcare and consumer goods.

In the field of agrochemicals, this compound has shown promise as a building block for the synthesis of herbicides and fungicides. The chlorophenol moiety is often associated with phytotoxic activity, while the butan-2-ylaminomethyl group can improve the compound's bioavailability and environmental stability. With the increasing focus on sustainable agriculture and crop protection, 2-{(butan-2-yl)aminomethyl}-4-chlorophenol is being studied for its potential to contribute to next-generation agrochemical formulations.

The compound's unique structure also makes it a candidate for use in material science. Researchers are exploring its incorporation into polymers and coatings to impart specific properties such as UV resistance, antimicrobial activity, or enhanced adhesion. The aminomethyl group can serve as a reactive site for further chemical modifications, enabling the design of tailored materials for industrial applications.

From a synthetic chemistry perspective, 2-{(butan-2-yl)aminomethyl}-4-chlorophenol offers versatility as an intermediate. Its chlorophenol core can undergo electrophilic aromatic substitution, while the aminomethyl group can participate in condensation or alkylation reactions. This flexibility has made it a valuable tool for organic chemists working on the development of new compounds with potential biological or material applications.

The market for specialty chemicals like 2-{(butan-2-yl)aminomethyl}-4-chlorophenol is expanding, driven by advancements in pharmaceuticals, agrochemicals, and high-performance materials. As industries seek more efficient and sustainable chemical solutions, compounds with multifunctional groups, such as this one, are likely to see increased demand. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing needs of research and industrial sectors.

In conclusion, 2-{(butan-2-yl)aminomethyl}-4-chlorophenol (CAS No. 1019500-83-4) is a compound of significant interest due to its unique structural features and broad applicability. Its potential in antimicrobial agents, agrochemicals, and material science highlights its versatility and value in modern chemistry. As research continues to uncover new applications, this compound is poised to play an important role in the development of innovative chemical solutions.